Cas no 18043-71-5 (Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-)

Disiloxane,1,1,3,3-tetrakis(1-methylethyl)- Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetrakis(1-methylethyl)-
• 1,1,3,3,-Tetraisopropyldisioxane
• [di(propan-2-yl)-λ³-silanyl]oxy-di(propan-2-yl)silicon
• 1,1,3,3-Tetraisopropyl Disiloxane
• 1,1,3,3-TETRA-ISO-PROPYLDISILOXANE
• 1,1,3,3-dichlorotetraisopropyldisiloxane
• 1,1,3,3-tetraisopropydisiloxane
• 1,1,3,3-tetraisopropylsiloxane
• tetraisopropyldisiloxane
• 1,1,3,3-TETRAISOPROPYLDISILOXANE
• Disiloxane, 1,1,3,3-tetrakis(1-methylethyl)-
• 18043-71-5
• FT-0606000
• Sym-tetra(isopropyl)disiloxane
• 1,1,3,3-Tetraisopropyldisiloxane #
• AKOS024462633
• [di(propan-2-yl)-$l^{3}
• A812542
• FS-5440
• DTXSID90422616
• 1,1,3,3-tetraisopropyl disiloxane
• CS-0333804
• {[bis(propan-2-yl)silyl]oxy}bis(propan-2-yl)silane
• MFCD00012171
• AKOS015914725
• 1,1,3,3-Tetrakis(1-Methylethyl)-Disiloxane
• SCHEMBL135244
• [di(propan-2-yl)-lambda3-silanyl]oxy-di(propan-2-yl)silicon
• +Expand

• MDL： MFCD00012171
• InChIKey： MQRXZVLOOXQGLF-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H30OSi2/c1-9(2)14(10(3)4)13-15(11(5)6)12(7)8/h9-12,14-15H,1-8H3
• SMILES： CC(C)[SiH](C(C)C)O[SiH](C(C)C)C(C)C

Computed Properties

• Exact Mass: 246.18400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 244.16786858g/mol
• Heavy Atom Count: 15
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 4.09060
• PSA: 9.23000
• Refractive Index: 1.4692 (589.3 nm 20 ºC)
• Boiling Point: 129-130 ºC (6 Torr)
• Flash Point: 95.2±18.7 ºC,
• Solubility: Insuluble (2.4E-4 g/L) (25 ºC),
• Color/Form: Uncertain
• Solubility: Uncertain
• Density: 0.8899 g/cm3 (20 ºC)

Disiloxane,1,1,3,3-tetrakis(1-methylethyl)- Security Information

• WGK Germany：3
• Safety Instruction： S23; S24/25
• Risk Phrases：R36/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases： 36/38
• Signal Word：warning
• TSCA：No
• FLUKA BRAND F CODES：21

Disiloxane,1,1,3,3-tetrakis(1-methylethyl)- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents